Cas no 807266-50-8 (2-(2-Aminoethanesulfonyl)propanoic acid)

• Product Name: 2-(2-Aminoethanesulfonyl)propanoic acid
• CAS No: 807266-50-8
• MF: C₅H₁₁NO₄S
• MW: 181.21014046669
• CID: 5696869
• PubChem ID: 82179999
• Update Time: 2025-11-02

2-(2-Aminoethanesulfonyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Aminoethanesulfonyl)propanoicacid
• 2-(2-Aminoethanesulfonyl)propanoic acid
• EN300-718160
• 807266-50-8
• Propanoic acid, 2-[(2-aminoethyl)sulfonyl]-

• Inchi： 1S/C5H11NO4S/c1-4(5(7)8)11(9,10)3-2-6/h4H,2-3,6H2,1H3,(H,7,8)
• InChI Key： GYVSUFYMMROLOC-UHFFFAOYSA-N
• SMILES： S(CCN)(C(C(=O)O)C)(=O)=O

Computed Properties

• Exact Mass: 181.04087901g/mol
• Monoisotopic Mass: 181.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.385±0.06 g/cm3(Predicted)
• Boiling Point: 443.7±30.0 °C(Predicted)
• pka: 2.32±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 2-(2-Aminoethanesulfonyl)propanoic acid

Comprehensive Overview of 2-(2-Aminoethanesulfonyl)propanoic acid (CAS No. 807266-50-8): Properties, Applications, and Research Insights

2-(2-Aminoethanesulfonyl)propanoic acid (CAS No. 807266-50-8) is a specialized organic compound with a unique molecular structure combining sulfonyl and carboxylic acid functional groups. This sulfonamide derivative has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for drug development and enzyme inhibition studies. The compound's zwitterionic nature, resulting from its amino and carboxyl groups, makes it particularly interesting for applications in bioconjugation and peptide synthesis.

Recent studies highlight the growing demand for sulfonamide-based compounds in medicinal chemistry, with researchers exploring their role as protease inhibitors and antibacterial agents. The 807266-50-8 compound's structural features align with current trends in targeted drug delivery systems, particularly in oncology research where amino acid derivatives are being investigated for their tumor-targeting capabilities. Analytical techniques such as HPLC-MS and NMR spectroscopy are typically employed to characterize this compound's purity and stability.

From a synthetic chemistry perspective, 2-(2-Aminoethanesulfonyl)propanoic acid serves as a valuable intermediate for creating more complex sulfonated peptides and bioactive molecules. Its compatibility with solid-phase synthesis methods makes it particularly useful in combinatorial chemistry approaches. The compound's water solubility and pH-dependent ionization properties are frequently discussed in forums addressing drug formulation challenges, reflecting industry interest in improving bioavailability of therapeutic agents.

Environmental and safety considerations for handling 807266-50-8 follow standard laboratory protocols for amino sulfonic acids. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended during manipulation. The compound's storage stability and degradation products are subjects of ongoing research, particularly in relation to its potential pharmaceutical applications.

Market analysis indicates growing commercial interest in specialty amino acid derivatives, with 2-(2-Aminoethanesulfonyl)propanoic acid being offered by several fine chemical suppliers worldwide. Current pricing trends reflect its status as a research-grade chemical, with bulk availability for industrial-scale applications still under development. The compound's patent landscape shows active investigation in areas of enzyme modulation and therapeutic agent development.

Future research directions for CAS 807266-50-8 may explore its potential in biomaterial engineering and diagnostic probe development, building on its unique combination of functional groups. The scientific community continues to investigate its structure-activity relationships, particularly how the sulfonyl bridge influences molecular interactions in biological systems. These investigations align with current searches for novel drug scaffolds and precision medicine approaches.